3-[(2,4-dichlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one

Specification

• CAS No.: 145657-31-4
• Molecular Formula: C14H15Cl2NO
• Molecular Weight: 284.2 g/mol
• IUPAC Name: 3-(2,4-dichloroanilino)-5,5-dimethylcyclohex-2-en-1-one
• Standard InChI: InChI=1S/C14H15Cl2NO/c1-14(2)7-10(6-11(18)8-14)17-13-4-3-9(15)5-12(13)16/h3-6,17H,7-8H2,1-2H3
• Standard InChI Key: LHFZLBOSEAWBHT-UHFFFAOYSA-N
• SMILES: CC1(CC(=CC(=O)C1)NC2=C(C=C(C=C2)Cl)Cl)C
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=C(C=C(C=C2)Cl)Cl)C

Introduction

Synthesis Methods

The synthesis of 3-[(2,4-dichlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one typically involves a multi-step process that includes the formation of the cyclohexenone ring and the introduction of the 2,4-dichlorophenylamino group. Common methods involve condensation reactions and nucleophilic substitutions.

• Starting Materials: The synthesis often begins with 5,5-dimethylcyclohex-2-en-1-one as the core structure.

• Reaction Conditions: The introduction of the 2,4-dichlorophenylamino group may involve conditions such as high temperatures and the presence of a base to facilitate the reaction.

Biological Activities

Research into the biological activities of 3-[(2,4-dichlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one has explored its potential as a pharmacological agent. The compound's structural features suggest it could interact with various biological targets.

Biological Activity	Description
Antimicrobial Activity	Studies have shown potential antimicrobial effects against certain microorganisms.
Antioxidant Activity	Some research indicates antioxidant properties, which could be beneficial in reducing oxidative stress.

Research Findings

Several studies have investigated the properties and applications of 3-[(2,4-dichlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one. These findings highlight its potential in medicinal chemistry and organic synthesis.

• Pharmacological Studies: Investigations into its pharmacological profile suggest potential uses in drug development, particularly in areas requiring antimicrobial or antioxidant activity.

• Synthetic Chemistry: The compound serves as a model for exploring new synthetic methodologies, especially in the development of complex organic molecules.